Cas no 23914-90-1 (Benzeneacetic acid, 3-chloro-4-(1-methylethoxy)-)

• Product Name: Benzeneacetic acid, 3-chloro-4-(1-methylethoxy)-
• CAS No: 23914-90-1
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 1415609
• PubChem ID: 527819
• Update Time: 2025-04-20

Benzeneacetic acid, 3-chloro-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-4-(1-methylethoxy)-
• 2-(3-chloro-4-propan-2-yloxyphenyl)acetic acid
• DTXSID20335902
• 4-Isopropoxy-3-chlorophenylacetic acid
• 23914-90-1
• IDIYIZMETAUIPJ-UHFFFAOYSA-N
• AKOS000296251
• (3-chloro-4-isopropoxyphenyl)acetic acid

• Inchi： 1S/C11H13ClO3/c1-7(2)15-10-4-3-8(5-9(10)12)6-11(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： IDIYIZMETAUIPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)C=CC=1OC(C)C

Computed Properties

• Exact Mass: 228.05539
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53